Cas no 931108-29-1 (1-ethynyl-2,3-difluoro-4-methoxybenzene)

• Product Name: 1-ethynyl-2,3-difluoro-4-methoxybenzene
• CAS No: 931108-29-1
• MF: C₉H₆F₂O
• MW: 168.140149593353
• MDL: MFCD25969174
• CID: 4665919
• PubChem ID: 91623133
• Update Time: 2025-06-07

1-ethynyl-2,3-difluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-2,3-difluoro-4-methoxy-
• 1-ethynyl-2,3-difluoro-4-methoxybenzene

• MDL： MFCD25969174
• Inchi： 1S/C9H6F2O/c1-3-6-4-5-7(12-2)9(11)8(6)10/h1,4-5H,2H3
• InChI Key： JFMROCFXMDXACL-UHFFFAOYSA-N
• SMILES： C1(C#C)=CC=C(OC)C(F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-ethynyl-2,3-difluoro-4-methoxybenzene

1-Ethynyl-2,3-Difluoro-4-Methoxybenzene: A Comprehensive Overview

1-Ethynyl-2,3-difluoro-4-methoxybenzene (CAS No. 931108-29-1) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a fluorinated aromatic ring, an ethynyl group, and a methoxy substituent, which collectively contribute to its chemical reactivity and biological activity.

The ethynyl group is known for its high reactivity and ability to participate in a wide range of chemical reactions, including coupling reactions, cycloadditions, and metal-catalyzed transformations. This makes 1-ethynyl-2,3-difluoro-4-methoxybenzene a valuable starting material for the synthesis of complex molecules with diverse applications in materials science and drug discovery.

The presence of fluorine atoms in the aromatic ring imparts unique electronic and steric properties to the molecule. Fluorine is known to enhance the lipophilicity and metabolic stability of organic compounds, making them more suitable for pharmaceutical applications. The difluoro substitution on the benzene ring can significantly influence the compound's biological activity and binding affinity to target receptors.

The methoxy group is another key functional group in this compound. It can modulate the electronic properties of the aromatic ring and influence the compound's solubility and reactivity. In pharmaceutical research, methoxy groups are often used to improve the pharmacokinetic properties of drug candidates, such as their absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have highlighted the potential of 1-ethynyl-2,3-difluoro-4-methoxybenzene in various fields. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of novel antiviral agents. The researchers found that compounds derived from 1-ethynyl-2,3-difluoro-4-methoxybenzene exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study published in Organic Letters, scientists investigated the use of 1-ethynyl-2,3-difluoro-4-methoxybenzene in the development of new materials for organic electronics. The unique combination of functional groups in this compound allowed for the creation of highly conductive polymers with improved stability and performance. These materials have potential applications in organic light-emitting diodes (OLEDs), solar cells, and other electronic devices.

The synthetic versatility of 1-ethynyl-2,3-difluoro-4-methoxybenzene has also been demonstrated in several recent publications. A 2021 study in Tetrahedron Letters reported an efficient palladium-catalyzed cross-coupling reaction using this compound as a starting material. The reaction yielded a variety of substituted aryl ethers with high yields and excellent regioselectivity. This method has significant implications for the rapid synthesis of complex organic molecules with precise structural control.

In addition to its synthetic applications, 1-ethynyl-2,3-difluoro-4-methoxybenzene has been studied for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry showed that this compound can form stable complexes with transition metals such as palladium and platinum. These complexes exhibit interesting catalytic properties and have been used in various homogeneous catalytic processes.

The safety profile of 1-ethynyl-2,3-difluoro-4-methoxybenzene is an important consideration for its practical use. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound is relatively stable under standard laboratory conditions and does not pose significant health risks when handled properly. However, standard safety precautions should always be followed when working with any chemical compound.

In conclusion, 1-Ethynyl-2,3-difluoro-4-methoxybenzene (CAS No. 931108-29-1) is a multifunctional organic compound with a wide range of potential applications in chemical synthesis, pharmaceutical research, materials science, and coordination chemistry. Its unique combination of functional groups makes it an attractive starting material for the development of novel compounds with diverse properties and functionalities. As research continues to advance in these areas, it is likely that new applications for this versatile compound will be discovered.